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Compound of Interest

Compound Name: 1,2-Dimethoxyethane

Cat. No.: B042094

An In-depth Technical Guide on the Core Properties of 1,2-Dimethoxyethane

Introduction

1,2-Dimethoxyethane, commonly known in laboratory and industrial settings as DME,
monoglyme, or glyme, is a polar aprotic solvent with the chemical formula CHsOCH2CH20CH:s.
[1][2][3] It is a colorless liquid with a characteristic sharp, ether-like odor.[1][4][5] As a diether,
its unique ability to chelate cations makes it an invaluable solvent in a wide array of chemical
applications, ranging from organometallic synthesis to the formulation of battery electrolytes.|[3]
[6][7] This guide provides a comprehensive overview of its fundamental properties,
applications, and associated experimental protocols, tailored for professionals in research,
development, and pharmaceutical sciences.

Physical and Chemical Properties

The fundamental properties of 1,2-Dimethoxyethane are summarized below. These values
represent a compilation of data from various sources and provide a quantitative basis for its
application and handling.

General and Physical Properties
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Property Value Source(s)
Molecular Formula CaH1002 [1112][8]
Molecular Weight 90.12 g/mol [2][9][10]

CAS Number 110-71-4 [1][2][10]
Appearance Colorless liquid [3][10]

Odor Sharp, ethereal [1][2]

Boiling Point 82-85 °C (at 760 mmHg) [213114191111]11.2]
Melting Point -58 °Cto -72 °F [21[31[9][11]
Density ?567 FO808gMEE202 e sy
Vapor Pressure 48 - 66 hPa (at 20 °C) [11][13]

Vapor Density 3.1 (Air=1) [O][11]
Refractive Index (n2°/D) 1.379-1.381 [2][4][11]

Solubility

Miscible with water and many

organic solvents.[2][3][4][10]
[14]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1,2-

Dimethoxyethane.

fragmentation patterns for identification.[1][8]

'H NMR: Proton NMR spectra are readily available for this compound.[1][15][16]
13C NMR: Carbon NMR data is also available for structural confirmation.[15]
Infrared (IR) Spectroscopy: IR spectra, including ATR-IR, have been documented.[15][17]

Mass Spectrometry (MS): Electron ionization mass spectra are available, providing
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Applications in Research and Drug Development

1,2-Dimethoxyethane's properties make it a versatile and essential solvent in numerous
advanced applications.

e Organometallic Chemistry: It is frequently used as a higher-boiling-point alternative to diethyl
ether and THF.[3][6] Its ability to act as a bidentate ligand allows it to form stable chelate
complexes with cations, which is highly beneficial in Grignard reactions, hydride reductions,
and palladium-catalyzed cross-couplings like Suzuki and Stille reactions.[3][6]

o Battery Technology: In lithium-ion and lithium-metal batteries, DME serves as the low-
viscosity component of the electrolyte solvent system, often mixed with a high-permittivity
solvent like propylene carbonate.[3][6][7] This enhances ionic conductivity and improves the
battery's performance, especially at low temperatures.[7]

o Pharmaceutical Synthesis: Its high solvating power and compatibility with a range of
reagents make it a valuable solvent for synthesizing pharmaceutical intermediates and active
pharmaceutical ingredients (APIs), particularly in moisture-sensitive reactions.[6][7]

o Polymer Science: DME is used as a solvent for oligo- and polysaccharides and in the
production of polymers like polyethers and polyesters.[3][6][7] It is also used with alkali metal
dispersions for the surface etching of fluoropolymers such as PTFE.[3][6]

Safety and Handling

Proper handling of 1,2-Dimethoxyethane is critical due to its hazardous nature. It is highly
flammable, can form explosive peroxides, and poses significant health risks.[14][18][19]

Hazard Summary
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GHS Classification &
Hazard Type Source(s)
Statement

H225: Highly flammable liquid

Physical [13][18][19]
and vapour.
Health H332: Harmful if inhaled. [13][18]
H315: Causes skin irritation. [14][19]
H360FD: May damage fertility.
: [13][14][18][19]
May damage the unborn child.
N EUHO019: May form explosive
Additional [19]

peroxides.

Handling and Storage Recommendations

e Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[18]

e Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[13]
[18] All equipment must be grounded to prevent static discharge.[9][14]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13][18][19]

o Storage: Store in a tightly closed container in a cool, well-ventilated place, protected from
sunlight.[4][18] It may be stored under an inert gas.[4]

» Peroxide Formation: Due to the risk of forming explosive peroxides upon exposure to air and
light, containers should be dated upon opening.[4][14][19] Test for the presence of peroxides
before heating or distillation.[4][20]

Experimental Protocols

Detailed methodologies are essential for the safe and effective use of 1,2-Dimethoxyethane in

a laboratory setting.

Protocol for Purification and Peroxide Removal
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This protocol is critical for ensuring the safety and purity of 1,2-Dimethoxyethane before its
use in sensitive reactions.

Objective: To dry the solvent and remove potentially hazardous peroxides.
Materials:

e Crude or stored 1,2-Dimethoxyethane

e Anhydrous calcium chloride or sodium ribbon for pre-drying[21]

e Lithium aluminum hydride (LiAIH4) or sodium/benzophenone ketyl for final drying and as a
peroxide scavenger

» Activated basic alumina[20]

o Peroxide test strips or potassium iodide solution
« Distillation apparatus

* Inert gas supply (Nitrogen or Argon)
Methodology:

o Peroxide Test (Mandatory First Step): Before opening the solvent container, especially if its
history is unknown, test for peroxides. Add a few drops of the solvent to a freshly prepared
potassium iodide solution in glacial acetic acid. A yellow-to-brown color indicates the
presence of peroxides.[20] Alternatively, use commercial peroxide test strips.

o Peroxide Removal (if necessary): If peroxides are present (typically >30 ppm), they must be
removed before distillation. A common method is to pass the solvent through a column
packed with activated basic alumina.[20] This method is generally safer than chemical
reduction for high peroxide levels.

e Pre-Drying: To remove bulk water, the solvent can be allowed to stand over anhydrous
calcium chloride for 24 hours, followed by decantation.[21]
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» Final Drying and Distillation: a. Set up a distillation apparatus that has been thoroughly
flame-dried or oven-dried and cooled under an inert atmosphere. b. Place the pre-dried 1,2-
Dimethoxyethane in the distillation flask. c. Carefully add a drying agent. For rigorous
applications, distilling from lithium aluminum hydride (LiAlHa4) is effective.[21] Caution: LiAlHa
reacts violently with water; ensure the solvent is adequately pre-dried. d. An alternative and
often preferred method is to reflux the solvent over sodium metal with benzophenone as an
indicator. A persistent deep blue or purple color indicates that the solvent is dry and oxygen-
free. e. Distill the solvent under an inert atmosphere (N2 or Ar). Collect the fraction boiling at
approximately 83-85 °C.

o Storage: Store the freshly distilled, anhydrous, peroxide-free solvent over sodium ribbon or
molecular sieves under an inert atmosphere to maintain its purity.[21]

Protocol for Determination of Viscosity using an
Ostwald Viscometer

This protocol outlines the determination of the dynamic viscosity of 1,2-Dimethoxyethane
relative to a reference liquid (e.g., pure water).

Objective: To measure the viscosity coefficient of 1,2-Dimethoxyethane at a controlled
temperature.

Materials:

e Ostwald viscometer[22]

o Constant temperature water bath
e Stopwatch

» Pipette and suction bulb

e Volumetric flasks

» Electronic balance

e Purified 1,2-Dimethoxyethane
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« Distilled or deionized water (as reference)

o Acetone (for cleaning)

Methodology:

o Preparation and Cleaning: Thoroughly clean the Ostwald viscometer with a suitable cleaning
agent (e.g., chromic acid, followed by water) and finally rinse with acetone.[23] Dry the
viscometer completely using a hot air gun.

o Temperature Control: Place the viscometer in the constant temperature bath, ensuring the
capillary section is fully submerged. Allow it to equilibrate to the desired temperature (e.g.,
25.0 °C).

+ Reference Measurement (Water): a. Using a pipette, introduce a precise volume of distilled
water into the larger bulb of the viscometer. b. Using a suction bulb, draw the water up
through the capillary tube until the liquid level is above the upper etched mark. c. Release
the suction and start the stopwatch precisely as the meniscus of the liquid passes the upper
mark. d. Stop the stopwatch precisely as the meniscus passes the lower mark. This is the
flow time (t_ref). e. Repeat this measurement at least three times to ensure reproducibility
and calculate the mean flow time.

o Sample Measurement (1,2-Dimethoxyethane): a. Remove the water, clean the viscometer
with acetone, and dry it thoroughly. b. Introduce the same precise volume of 1,2-
Dimethoxyethane into the viscometer. c. Repeat the measurement process (steps 3b-3e) to
determine the mean flow time for the sample (t_sample).

o Density Measurement: Determine the density of both the water (p_ref) and 1,2-
Dimethoxyethane (p_sample) at the experimental temperature using a pycnometer or a
digital density meter.

o Calculation: The viscosity of the sample (n_sample) is calculated using the following formula,
where n_ref is the known viscosity of the reference liquid at that temperature:

n_sample = n_ref * ( (p_sample *t_sample) / (p_ref * t_ref) )

This equation is derived from Poiseuille's law for viscous flow.[22]
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Visualizations

Diagrams created using Graphviz provide clear visual representations of molecular interactions
and experimental processes.
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Figure 1: Chelation of a Metal Cation by 1,2-Dimethoxyethane

Click to download full resolution via product page

Caption: Figure 1: Chelation of a Metal Cation by 1,2-Dimethoxyethane.
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Figure 2. Workflow for a Grignard Reaction using 1,2-DME
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Caption: Figure 2: Workflow for a Grignard Reaction using 1,2-DME.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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